Cas no 921602-76-8 (Benzyl (3,3-difluorocyclohexyl)carbamate)
921602-76-8 structure
Product Name:Benzyl (3,3-difluorocyclohexyl)carbamate
CAS No:921602-76-8
MF:C14H17F2NO2
MW:269.287091016769
CID:1039805
PubChem ID:70316560
Update Time:2025-04-20
Benzyl (3,3-difluorocyclohexyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- Benzyl (3,3-difluorocyclohexyl)carbamate
- benzyl 3,3-difluorocyclohexylcarbamate
- 921602-76-8
- Benzyl(3,3-difluorocyclohexyl)carbamate
- BENZYL N-(3,3-DIFLUOROCYCLOHEXYL)CARBAMATE
- Carbamic acid, N-(3,3-difluorocyclohexyl)-, phenylmethyl ester
- DTXSID40741809
- SCHEMBL8243727
- DB-342458
-
- MDL: MFCD21606564
- Inchi: 1S/C14H17F2NO2/c15-14(16)8-4-7-12(9-14)17-13(18)19-10-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2,(H,17,18)
- InChI Key: HFVSCGIGMJHUEY-UHFFFAOYSA-N
- SMILES: FC1(CCCC(C1)NC(=O)OCC1C=CC=CC=1)F
Computed Properties
- Exact Mass: 269.12273511g/mol
- Monoisotopic Mass: 269.12273511g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 380.9±42.0 °C at 760 mmHg
- Flash Point: 184.2±27.9 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
Benzyl (3,3-difluorocyclohexyl)carbamate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Benzyl (3,3-difluorocyclohexyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM201577-1g |
Benzyl (3,3-difluorocyclohexyl)carbamate |
921602-76-8 | 95% | 1g |
$1267 | 2021-08-05 | |
| Alichem | A019140387-1g |
Benzyl (3,3-difluorocyclohexyl)carbamate |
921602-76-8 | 95% | 1g |
$1185.92 | 2023-08-31 | |
| Chemenu | CM201577-1g |
Benzyl (3,3-difluorocyclohexyl)carbamate |
921602-76-8 | 95% | 1g |
$1267 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1749134-1g |
Benzyl (3,3-difluorocyclohexyl)carbamate |
921602-76-8 | 98% | 1g |
¥10878.00 | 2024-04-25 |
Benzyl (3,3-difluorocyclohexyl)carbamate Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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